Cas no 89-13-4 (1,2-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 2-(8-methylnonyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 2-(8-methylnonyl) ester
• CAS No: 89-13-4
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• CID: 723538
• PubChem ID: 103767
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 2-(8-methylnonyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-(2-ethylhexyl) 2-(8-methylnonyl) ester
• 2-ethylhexyl 8-methylnonyl phthalate
• 2-O-(2-ethylhexyl) 1-O-(8-methylnonyl) benzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid, 1-(2-ethylhexyl) 2-isodecyl ester
• EINECS 271-095-6
• 89-13-4
• DTXSID70883266
• 2-Ethylhexyl isodecyl phthalate
• 53272-22-3
• NS00041243
• 1,2-Benzenedicarboxylic acid, 2-ethylhexyl isodecyl ester
• 1,2-Benzenedicarboxylic acid, 1-(2-ethylhexyl) 2-(8-methylnonyl) ester
• EINECS 201-883-7
• Phthalic acid, 2-ethylhexyl 8-methylnonyl ester
• EINECS 258-455-8
• SCHEMBL5437739
• 2-Ethylhexyl isodecyl phthalate(Technical)
• 1,2-Benzenedicarboxylic acid, 2-ethylhexyl 8-methylnonyl ester
• Phthalic acid, 2-ethylhexyl isodecyl ester
• 68515-52-6

• Inchi： 1S/C26H42O4/c1-5-7-16-22(6-2)20-30-26(28)24-18-13-12-17-23(24)25(27)29-19-14-10-8-9-11-15-21(3)4/h12-13,17-18,21-22H,5-11,14-16,19-20H2,1-4H3
• InChI Key： KRVAUPJDDLBZBB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCCC(C)C)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 418.30831
• Monoisotopic Mass: 418.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.973
• Boiling Point: 405.7°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.487

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters